
Proper Disposal of Osimertinib D6: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Osimertinib D6

Cat. No.: B2766964 Get Quote

Osimertinib, and its deuterated form Osimertinib D6, are classified as cytotoxic agents,

requiring stringent handling and disposal procedures to ensure the safety of laboratory

personnel and protect the environment. While the Safety Data Sheet (SDS) for Osimertinib D6
may classify it as "not a hazardous substance or mixture" under specific transport or immediate

hazard regulations[1], it is critical to manage it as a cytotoxic/chemotherapeutic compound due

to its biological activity. Proper disposal is a multi-step process involving correct waste

segregation, appropriate personal protective equipment, and adherence to established

protocols for cytotoxic materials.

Core Principle: Waste Segregation
The foundational step in the safe disposal of Osimertinib D6 is the correct segregation of

waste into two primary categories: Trace Waste and Bulk Waste. This distinction is based on

the amount of active pharmaceutical ingredient (API) remaining in the waste material and

determines the required disposal pathway.

Trace Chemotherapy Waste: This category includes materials that are "RCRA empty,"

meaning they contain less than 3% of the drug by weight of the container's total capacity[2].

Examples include empty drug vials, used IV bags and tubing, contaminated personal

protective equipment (PPE), and lab materials like absorbent pads and wipes used during

drug administration[2][3].

Bulk Chemotherapy Waste: This category includes materials that do not meet the "RCRA

empty" criteria and contain a significant amount of the cytotoxic agent. Examples include
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partially used or unused vials of Osimertinib D6, expired stock, and materials used to clean

up a significant spill[2][4].

The following table summarizes the critical differences in handling these two waste streams.

Waste Category Description Required Container
Final Disposal
Method

Trace Waste

Contains less than 3%

residual drug.

Includes used PPE,

empty vials, and

contaminated

labware.[2]

Yellow, puncture-proof

containers for sharps

(often with purple lids)

[5][6].Yellow plastic

bags for non-sharp

items (gowns, gloves)

[2][5].

Incineration via a

regulated medical

waste service.[3][7]

This waste must not

be autoclaved.[2]

Bulk Waste

Contains more than

3% residual drug.

Includes

unused/expired drug

and spill cleanup

materials.[2]

Black, DOT-approved,

RCRA-rated

hazardous waste

containers.[3] Must be

clearly labeled as

"Chemotherapeutic

Waste".[4]

High-temperature

incineration via a

licensed hazardous

waste contractor.[5]

Requires a hazardous

waste consignment

note.[5]

Procedural Step-by-Step Guidance
Step 1: Wear Appropriate Personal Protective
Equipment (PPE)
Before handling Osimertinib D6 or its associated waste, personnel must don appropriate PPE

to prevent exposure.[8]

Gloves: Two pairs of chemotherapy-rated gloves are recommended.

Gown: An impermeable, long-sleeved gown.[9]

Eye/Face Protection: Safety goggles or a face shield should be worn if there is a risk of

splashing.[1][9]
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Respiratory Protection: A suitable respirator may be necessary if there is a risk of aerosol

formation.[1]

All disposable PPE used during handling and disposal must be treated as trace chemotherapy

waste.[2][9]

Figure 1: Required PPE for handling cytotoxic waste.

Step 2: Segregate Waste at the Point of Generation
Proper segregation must occur immediately as waste is generated to prevent cross-

contamination.

Identify the Waste Type: Determine if the item is trace or bulk waste.

Select the Correct Container:

Place trace sharps (e.g., empty vials, contaminated needles) directly into a yellow sharps

container.[5][9]

Place trace non-sharps (e.g., gloves, gowns, bench pads) into a yellow chemotherapy

waste bag.[5][9]

Place all bulk waste (e.g., partially used vials, spill cleanup materials) into a black RCRA

hazardous waste container.[3]

Labeling: Ensure all containers are clearly labeled with "Chemotherapeutic Waste" or

"Cytotoxic Waste" as appropriate.[4]

Crucially, liquid cytotoxic waste must never be disposed of down a drain or into the sewer

system.[4][7]

Figure 2: Decision workflow for cytotoxic waste segregation.

Step 3: Spill Management Protocol
In the event of a spill, immediate and correct cleanup is essential to prevent exposure and

environmental contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15772S/Osimertinib-d6-SDS-MedChemExpress.pdf
https://www.stericycle.com/content/dam/stericycle/global/images/legacy/RWCS_Pharma-Trace-Chemo_Fact-Sheet.pdf.coredownload.inline.pdf
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/aug2017/MSDS_Tagrisso-Osimertinib_SDS20993%2008.17%20v2.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2766964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secure the Area: Evacuate and restrict access to the spill area.

Don PPE: Wear full PPE as described in Step 1, including respiratory protection if the spill

involves powder.

Contain the Spill: Use a chemotherapy spill kit. For liquid spills, absorb with a powdered

binding material.[1] For powder spills, gently cover with moistened absorbent pads to avoid

creating dust.[7]

Clean the Area: Working from the outside of the spill inward, collect all contaminated

materials.[9] Decontaminate the surface, for example, by scrubbing with alcohol.[1]

Dispose of Cleanup Materials: All materials used for spill cleanup, including pads, wipes, and

PPE, are considered bulk chemotherapy waste and must be placed in a black RCRA

hazardous waste container.[4]

Document: Report the spill according to your institution's safety protocols.[9]

Step 4: Final Collection and Disposal
Once waste containers are full, they must be securely sealed. Do not overfill containers. The

sealed containers should be stored in a designated, secure area away from general traffic until

they are collected by a licensed waste management contractor specializing in cytotoxic or

hazardous waste.[10] Ensure that all local, state, and federal regulations for the transport and

disposal of this waste are strictly followed.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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